Cas no 2411289-35-3 (2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide)

• Product Name: 2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide
• CAS No: 2411289-35-3
• MF: C₁₅H₂₆ClN₃O
• MW: 299.83944272995
• CID: 5358195
• PubChem ID: 154879645
• Update Time: 2025-10-29

2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Z4323474973
• 2-chloro-N-(2,2-dimethylbutyl)-N-[1-(1-methyl-1H-pyrazol-4-yl)propan-2-yl]acetamide
• 2-Chloro-N-(2,2-dimethylbutyl)-N-[1-(1-methylpyrazol-4-yl)propan-2-yl]acetamide
• 2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide

• Inchi： 1S/C15H26ClN3O/c1-6-15(3,4)11-19(14(20)8-16)12(2)7-13-9-17-18(5)10-13/h9-10,12H,6-8,11H2,1-5H3
• InChI Key： KMFMIVZZZPAIGX-UHFFFAOYSA-N
• SMILES： ClCC(N(C(C)CC1C=NN(C)C=1)CC(C)(C)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 322
• XLogP3: 3.1
• Topological Polar Surface Area: 38.1

Additional information on 2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide

Introduction to 2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide (CAS No. 2411289-35-3)

2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2411289-35-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structure of this compound incorporates several key functional groups, including a chloro substituent, a dimethylbutyl group, and a pyrazole moiety, which contribute to its unique chemical properties and potential therapeutic applications.

The< strong>N-(2,2-dimethylbutyl) group in the molecular structure imparts steric hindrance and enhances lipophilicity, which can be crucial for membrane permeability and target binding affinity. This feature makes the compound an attractive candidate for drug design, particularly in the development of small-molecule inhibitors. The< strong>N-1-(1-methyl-1H-pyrazol-4-yl) moiety adds another layer of complexity, as pyrazole derivatives are well-known for their diverse biological activities. Pyrazoles have been extensively studied for their roles in various pharmacological applications, including antiviral, anti-inflammatory, and anticancer effects.

The< strong>acetamide functional group at the terminal position of the molecule is another critical feature that influences its reactivity and interactions with biological targets. Acetamides are commonly found in many bioactive compounds and are known for their ability to modulate enzyme activity and receptor binding. The combination of these structural elements in< strong>2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide suggests a multifaceted approach to drug design, potentially targeting multiple pathways or receptors simultaneously.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways. Chronic inflammation is a hallmark of many diseases, including cancer, autoimmune disorders, and metabolic syndromes. The< strong>pyrazole moiety in this compound has been shown to have anti-inflammatory properties in several preclinical studies. For instance, derivatives of pyrazole have been reported to inhibit the activity of nuclear factor kappa B (NFκB), a key transcription factor involved in inflammation. This suggests that< strong>2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide could potentially be developed into a therapeutic agent for inflammatory conditions.

Beyond its anti-inflammatory potential, this compound also exhibits interesting properties that make it suitable for further investigation in other therapeutic areas. The< strong>chloro substituent can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. Additionally, the dimethylbutyl group provides steric bulk, which can be used to optimize binding geometry and improve drug efficacy. These features make< strong>2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-yl)propan-2-ylacetamide a versatile scaffold for medicinal chemistry innovation.

The pharmacological profile of this compound has been explored through various computational and experimental studies. Molecular docking simulations have been used to predict its interactions with potential target proteins. These simulations suggest that< strong>2-chloro-N-(2,2-dimethylbutyl)-N-1-(1-methyl-1H-pyrazol-4-y l)propan - 2 - ylacetamide may bind to enzymes involved in metabolic pathways and signal transduction. Furthermore, cell-based assays have provided preliminary evidence of its biological activity, indicating potential effects on cell proliferation and survival.

In conclusion,< strong>2-chloro-N-( 2 , 2 - dim eth yl but yl ) - N - 1 - ( 1 - me th y l - 1 H - py ra z ol - 4 - y l ) pro pan - 2 - y lacet am ide(CAS No.< strong >2411289 - 35 - 3) is a structurally complex organic compound with promising biological activities. Its unique combination of functional groups makes it an attractive candidate for further pharmaceutical development. Ongoing research aims to elucidate its mechanism of action and explore its potential as a therapeutic agent for various diseases. As our understanding of biological pathways continues to expand, compounds like< strong > 2 - chloro - N - ( 2 , 2 - dim eth yl but yl ) - N - 1 - ( 1 - me th y l - 1 H - py ra z ol - 4 - y l ) pro pan - 2 - y lacet am ide_{^{CAS No.2411289-35-}}> will play a crucial role in the discovery and development of novel treatments.